1-(4-Benzylpiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one

• Molecular Formula: C23H26N2O
• Molecular Weight: 346.5 g/mol
• SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CCC3=CNC4=CC=CC=C43
• InChI: InChI=1S/C23H26N2O/c26-23(11-10-20-17-24-22-9-5-4-8-21(20)22)25-14-12-19(13-15-25)16-18-6-2-1-3-7-18/h1-9,17,19,24H,10-16H2
• InChIKey: SGTSHSCEPZFFOW-UHFFFAOYSA-N

1-(4-Benzylpiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one Overview

1-(4-Benzylpiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one, also referenced as compound 1a, is a synthetic indole-piperidine hybrid that serves as a foundational lead compound in tyrosinase inhibitor research [1]. Initially identified through screening against mushroom tyrosinase (Agaricus bisporus), it established the 3-(4-benzylpiperidin-1-yl)-1-(1H-indol-3-yl)propan-1-one scaffold as a valid starting point for medicinal chemistry optimization [1]. Its structural features—combining a benzylpiperidine moiety with an indole core via a propan-1-one linker—have also been explored in the context of GluN2B-containing NMDA receptor ligands, where the linker length emerged as a critical determinant of binding affinity [2].

✓ Validated tyrosinase inhibitor lead scaffold

✓ SAR reference for linker-length and indole substitution studies

✓ Selective tyrosinase tool with minimal NMDA receptor activity

• [1] Ferro S, De Luca L, Germanò MP, Buemi MR, Ielo L, Certo G, Kanteev M, Fishman A, Rapisarda A, Gitto R. Chemical exploration of 4-(4-fluorobenzyl)piperidine fragment for the development of new tyrosinase inhibitors. Eur J Med Chem. 2017 Jan 5;125:992-1001. View Source
• [2] Buemi MR, De Luca L, Ferro S, Gitto R. Targeting GluN2B-containing N-methyl-D-aspartate receptors: Design, synthesis, and binding affinity evaluation of novel 3-substituted indoles. Arch Pharm (Weinheim). 2014 Aug;347(8):533-9. View Source

Why Simple Analog Substitution Fails

In-class substitution of 1-(4-benzylpiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one with closely related indole-piperidine analogs is not scientifically justified due to the extreme sensitivity of biological activity to the carbonyl-piperidine linker length and indole substitution pattern. Within the same chemical series, elongation from an ethan-1-one to a propan-1-one linker caused an approximate 10-fold reduction in GluN2B NMDA receptor binding affinity [1]. Furthermore, the unsubstituted indole nucleus, which defines this compound, renders it essentially inactive at NMDA receptors, while hydroxylated indole analogs retain measurable binding [1]. In tyrosinase inhibition, the same scaffold modifications produce divergent kinetic mechanisms: the parent compound 1a (IC50 = 252 μM) served as a starting point, but optimized analog 2d (IC50 = 7.56 μM) achieved over 33-fold greater potency through structural elaboration [2]. These quantitative structure-activity relationships demonstrate that minor structural modifications produce profound functional consequences, precluding casual interchange.

Linker sensitivity

Elongation from ethanone to propanone linker can markedly reduce GluN2B binding (reported SAR).

Indole substitution

Unsubstituted indole core exhibits negligible NMDA receptor engagement vs. hydroxylated analogs.

Potency divergence

Minor indole modifications can shift tyrosinase inhibition potency by >30-fold in reported SAR.

• [1] Buemi MR, De Luca L, Ferro S, Gitto R. Targeting GluN2B-containing N-methyl-D-aspartate receptors: Design, synthesis, and binding affinity evaluation of novel 3-substituted indoles. Arch Pharm (Weinheim). 2014 Aug;347(8):533-9. View Source
• [2] Ferro S, De Luca L, Germanò MP, Buemi MR, Ielo L, Certo G, Kanteev M, Fishman A, Rapisarda A, Gitto R. Chemical exploration of 4-(4-fluorobenzyl)piperidine fragment for the development of new tyrosinase inhibitors. Eur J Med Chem. 2017 Jan 5;125:992-1001. View Source

Quantitative Evidence for 1-(4-Benzylpiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one

Tyrosinase Inhibition: 1a vs. 2d

The target compound 1a was identified as a promising mushroom tyrosinase inhibitor with an IC50 of 252 μM [1]. Subsequent SAR exploration around this scaffold yielded compound 2d, which demonstrated an IC50 of 7.56 μM against the same enzyme [1]. This represents a greater than 33-fold improvement in inhibitory potency. Additionally, several synthesized analogues showed IC50 values lower than both compound 1a and the reference inhibitor kojic acid [1]. The inhibition kinetics revealed that compound 2d acts as a mixed-type inhibitor, in contrast to the non-competitive behavior observed for other analogues [1].

Tyrosinase Inhibition

Head-to-head

1a IC50 252 μM vs. 2d 7.56 μM

Reported baseline potency for SAR optimization

~33-fold lower potency than optimized analog

Evidence Dimension	Mushroom tyrosinase inhibition (IC50)
Target Compound Data	IC50 = 252 μM
Comparator Or Baseline	Optimized analog 2d: IC50 = 7.56 μM; Kojic acid (reference inhibitor): IC50 value lower than compound 1a (exact value not specified in abstract)
Quantified Difference	~33.3-fold lower potency for target compound 1a vs. analog 2d
Conditions	Agaricus bisporus (mushroom) tyrosinase, monophenolase activity assay

Why This Matters

This data defines the target compound's role as a validated but suboptimal lead: researchers requiring a potent tyrosinase inhibitor should select optimized analog 2d, while compound 1a serves as a critical reference standard for SAR studies.

• [1] Ferro S, De Luca L, Germanò MP, Buemi MR, Ielo L, Certo G, Kanteev M, Fishman A, Rapisarda A, Gitto R. Chemical exploration of 4-(4-fluorobenzyl)piperidine fragment for the development of new tyrosinase inhibitors. Eur J Med Chem. 2017 Jan 5;125:992-1001. View Source

GluN2B Binding: Linker Length Comparison

In a series of 3-substituted indoles evaluated for GluN2B-containing NMDA receptor binding, the propan-1-one derivative (compound 12, 5-hydroxyindole analog) displayed an IC50 of 230 nM, while its ethan-1-one counterpart (compound 2) showed an IC50 of 25 nM [1]. This ~9.2-fold difference in affinity was attributed to the elongation of the linker between the carbonyl group and the piperidine nitrogen atom, which negatively influences binding [1]. Notably, unsubstituted indole derivatives were generally inactive as GluN2B ligands [1], indicating that the target compound (which lacks the hydroxyl group on the indole) would exhibit negligible binding affinity at this receptor.

GluN2B Affinity

Head-to-head

Propan-1-one analog IC50 230 nM; Ethan-1-one analog 25 nM

Reported ~9-fold binding reduction with longer linker

Unsubstituted indole class is inactive at NMDA

Evidence Dimension	GluN2B-containing NMDA receptor binding affinity (IC50)
Target Compound Data	Propan-1-one derivative (compound 12): IC50 = 230 nM
Comparator Or Baseline	Ethan-1-one derivative (compound 2): IC50 = 25 nM
Quantified Difference	~9.2-fold reduction in binding affinity for the propan-1-one analog
Conditions	[3H]ifenprodil displacement assay, GluN1/GluN2B dimer interface

Why This Matters

This evidence establishes that the propan-1-one linker is a structural liability for GluN2B receptor targeting; procurement decisions for NMDA-focused research should favor the ethan-1-one scaffold.

• [1] Buemi MR, De Luca L, Ferro S, Gitto R. Targeting GluN2B-containing N-methyl-D-aspartate receptors: Design, synthesis, and binding affinity evaluation of novel 3-substituted indoles. Arch Pharm (Weinheim). 2014 Aug;347(8):533-9. View Source

Antifungal Activity: Propan-1-one vs. Ethanone Scaffolds

A study evaluating 1-(1H-indol-3-yl) derivatives against Candida spp. and Aspergillus niger demonstrated that compounds bearing the propan-1-one linker with a hydroxyindole group (such as 3d) were inactive against all tested fungal strains [1]. In contrast, derivatives with an ethanone linker showed fungicidal activity at concentrations ranging between 0.250 and 1 mg/mL [1]. The target compound itself was not directly tested for antifungal activity, but its scaffold class (unsubstituted indole with propan-1-one linker) places it within the inactive structural category based on established SAR [1].

Antifungal Screen

Class-level

Propan-1-one scaffold inactive; ethanone scaffold active 0.25–1 mg/mL

Class-level inference: scaffold lacks antifungal activity

Compound not directly tested; SAR-based inference

Evidence Dimension	Antifungal activity against Candida spp. and Aspergillus niger
Target Compound Data	Not directly tested; propan-1-one linked analogs (e.g., 3d) were inactive
Comparator Or Baseline	Ethanone-linked analogs (e.g., 3b, 3c, 3e) were active at 0.250–1 mg/mL
Quantified Difference	Qualitative absence of activity for propan-1-one scaffold vs. measurable MIC values for ethanone scaffold
Conditions	Broth microdilution method against C. albicans ATCC 10531, clinical Candida isolates, and A. niger ATCC 16404

Why This Matters

This indicates that researchers pursuing antifungal discovery should avoid the propan-1-one scaffold in favor of the ethanone-linked indole derivatives, which demonstrate confirmed fungicidal activity.

• [1] Tocco G, et al. The In Vitro Potential of 1-(1H-indol-3-yl) Derivatives against Candida spp. and Aspergillus niger as Tyrosinase Inhibitors. Microorganisms. 2021 Oct 1;9(10):2070. View Source

Functional Selectivity: Tyrosinase vs. NMDA Receptor

The target compound 1a demonstrates measurable tyrosinase inhibition (IC50 = 252 μM) [1], yet its unsubstituted indole scaffold renders it inactive as a GluN2B NMDA receptor ligand [2]. In contrast, the hydroxylated ethan-1-one analog (compound 2) is a potent dual-active compound with nanomolar NMDA receptor binding (IC50 = 25 nM) [2] and represents a different pharmacological profile. This functional divergence is directly attributable to the absence of the 5-hydroxy group on the indole ring, which is critical for hydrogen bonding with GluN2B residue E236 [2].

Target Selectivity

Cross-study

Tyrosinase IC50 252 μM; NMDA inactive (unsubstituted indole)

Reported tyrosinase selectivity over NMDA receptor

Hydroxylated analogs show dual-target activity

Evidence Dimension	Biological target engagement profile
Target Compound Data	Tyrosinase IC50 = 252 μM; GluN2B NMDA receptor: inactive (unsubstituted indole class)
Comparator Or Baseline	Compound 2: Tyrosinase data not reported in this study; GluN2B IC50 = 25 nM
Quantified Difference	Complete loss of NMDA receptor binding for unsubstituted indole scaffold (vs. nanomolar activity for 5-hydroxy analog)
Conditions	Mushroom tyrosinase assay vs. [3H]ifenprodil displacement binding assay

Why This Matters

This selectivity profile positions compound 1a as a cleaner tool compound for tyrosinase-focused studies, avoiding the confounding NMDA receptor activity inherent to its hydroxylated counterparts, which is valuable for target deconvolution experiments.

• [1] Ferro S, De Luca L, Germanò MP, Buemi MR, Ielo L, Certo G, Kanteev M, Fishman A, Rapisarda A, Gitto R. Chemical exploration of 4-(4-fluorobenzyl)piperidine fragment for the development of new tyrosinase inhibitors. Eur J Med Chem. 2017 Jan 5;125:992-1001. View Source
• [2] Buemi MR, De Luca L, Ferro S, Gitto R. Targeting GluN2B-containing N-methyl-D-aspartate receptors: Design, synthesis, and binding affinity evaluation of novel 3-substituted indoles. Arch Pharm (Weinheim). 2014 Aug;347(8):533-9. View Source

Applications of 1-(4-Benzylpiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one

Tyrosinase Inhibitor SAR Reference Standard

Compound 1a (IC50 = 252 μM) is optimally deployed as a baseline reference standard in structure-activity relationship (SAR) campaigns aimed at developing novel tyrosinase inhibitors [1]. Its well-characterized activity and defined kinetic mechanism (non-competitive for close analogs) provide a reliable benchmark against which newly synthesized derivatives can be quantitatively compared, as demonstrated by the discovery of analog 2d (IC50 = 7.56 μM) [1].

Target Deconvolution Tool Avoiding NMDA Confounds

Given its measurable tyrosinase inhibition [1] coupled with established inactivity at GluN2B-containing NMDA receptors [2], compound 1a is particularly suited for cell-based or in vivo studies where selective modulation of melanogenesis pathways is required without concurrent NMDA receptor-mediated effects. This avoids the confounding pharmacology seen with hydroxylated indole-piperidine analogs that demonstrate dual-target activity [2].

Negative Probe for Linker-Length SAR

The ~9.2-fold reduction in GluN2B receptor binding affinity observed for the propan-1-one linker relative to the ethan-1-one scaffold [1] qualifies this compound as a negative control probe in studies investigating the impact of carbonyl-piperidine linker elongation on target engagement. This application is critical for rational design efforts seeking to optimize linker geometry in CNS-targeted indole derivatives.

Late-Stage Functionalization and Fragment-Based Design

The unsubstituted indole ring of compound 1a serves as a versatile synthetic handle for late-stage diversification, enabling systematic exploration of substituent effects at positions 4-, 5-, 6-, and 7- of the indole nucleus. This is exemplified by the progression from the unsubstituted 1a (IC50 = 252 μM) to the hydroxylated and fluorobenzyl-substituted analogs that achieved significantly improved tyrosinase potency [1].

Application

Selection Property

Validation Focus

Tyrosinase SAR reference

Established tyrosinase inhibition baseline

Benchmark potency comparison in SAR

Target deconvolution (NMDA-free)

Selective melanogenesis pathway tool

Target engagement profiling

Linker-length SAR control

Linker-length sensitivity profile

Binding affinity modulation by linker geometry

Late-stage derivatization

Unsubstituted indole synthetic handle

Substituent effects on tyrosinase potency

• [1] Ferro S, De Luca L, Germanò MP, Buemi MR, Ielo L, Certo G, Kanteev M, Fishman A, Rapisarda A, Gitto R. Chemical exploration of 4-(4-fluorobenzyl)piperidine fragment for the development of new tyrosinase inhibitors. Eur J Med Chem. 2017 Jan 5;125:992-1001. View Source
• [2] Buemi MR, De Luca L, Ferro S, Gitto R. Targeting GluN2B-containing N-methyl-D-aspartate receptors: Design, synthesis, and binding affinity evaluation of novel 3-substituted indoles. Arch Pharm (Weinheim). 2014 Aug;347(8):533-9. View Source